N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]acetamide

• IUPAC Name: N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C11H11N3O4S/c1-7(15)12-11-14-13-10(18-11)8-4-3-5-9(6-8)19(2,16)17/h3-6H,1-2H3,(H,12,14,15)
• InChI Key: BRPXWSNAUVJLGX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(O1)C2=CC(=CC=C2)S(=O)(=O)C
• Molecular Formula: C11H11N3O4S
• Molecular Weight: 281.29 g/mol

Description

N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]acetamide is an organic compound that belongs to the oxadiazole family. This compound has gained attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Antibacterial and Anti-enzymatic Potential

A study by Nafeesa et al. (2017) focuses on the synthesis of N-substituted derivatives of 1,3,4-oxadiazole and acetamide, demonstrating their potential in antibacterial and anti-enzymatic applications. The compounds showed significant activity against various bacterial strains and moderate inhibition against the lipoxygenase (LOX) enzyme, indicating their relevance in the development of new antibacterial agents and enzyme inhibitors (Nafeesa et al., 2017).

Antihypertensive Activity

Research by Santilli and Morris (1979) highlights the synthesis of 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid derivatives, including a compound with a structure similar to the requested chemical. One of the derivatives showed antihypertensive activity in rats, suggesting the potential of these compounds in cardiovascular research (Santilli & Morris, 1979).

Antibacterial Potency of Acetamide Derivatives

Iqbal et al. (2017) conducted a study on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores. They found that these compounds exhibited moderate antibacterial activity, particularly against Gram-negative bacterial strains. This research contributes to the development of new antibacterial agents (Iqbal et al., 2017).

Antibacterial and Enzyme Inhibition Properties

Siddiqui et al. (2014) synthesized N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides and evaluated their antibacterial and enzyme inhibition properties. The study revealed that these compounds are effective anti-bacterial agents and moderate α-chymotrypsin enzyme inhibitors (Siddiqui et al., 2014).

Antibacterial Screening of N-Substituted Derivatives

Khalid et al. (2016) synthesized a range of N-substituted derivatives of 1,3,4-oxadiazole compounds and conducted antibacterial screening. The compounds exhibited moderate to significant antibacterial activity, showing their potential as antibacterial agents (Khalid et al., 2016).

Mechanism of Action

The indole nucleus has been found in many important synthetic drug molecules and binds with high affinity to multiple receptors, which is helpful in developing new useful derivatives . The sulfonamide analogs of indole, often referred to as sulfa medicines, have recently been produced and exhibit strong antimicrobial actions .